3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate
Overview
Description
3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate (EEC) is a chemical compound that belongs to the class of cycloaliphatic epoxy resins . It is commonly used as a reactive diluent or a cross-linking agent in the formulation of epoxy-based materials, such as coatings, adhesives, and composites .
Synthesis Analysis
EEC can be synthesized by the reaction of 3′-cyclohexenylmethyl 3-cyclohexenecarboxylate with peracetic acid . A novel polysiloxane containing a large number of epoxide groups and flexible segments was synthesized by hydrolysis and condensation of 3-glycidoxypropyl trimethoxysilane (GPTMS) and dimethyldiethoxylsilane (DMDES) to toughen the EEC .Molecular Structure Analysis
The empirical formula of EEC is C14H20O4, and its molecular weight is 252.31 . The SMILES string representation of its structure is O=C(OCC1CCC2OC2C1)C3CCC4OC4C3 .Chemical Reactions Analysis
EEC reacts by cationic polymerization using thermolatent photoinitiators to form crosslinked insoluble thermosets . The homopolymerization of EEC is based on radiation curing, which proceeds via a photochemical formation of a super acid and subsequent cationic polymerization .Physical And Chemical Properties Analysis
EEC is a viscous liquid with a refractive index of 1.498 (lit.) and a density of 1.17 g/mL at 25 °C (lit.) . Its melting point is -37 °C (lit.) .Scientific Research Applications
Electrical Insulation
This compound, due to its excellent electrical properties, is used as an electrical insulator . Its application in this field is crucial for the development of electronic devices that require materials with high dielectric strength and low electrical conductivity. The material’s ability to form crosslinked insoluble thermosets when cured makes it an ideal choice for insulating electrical components.
Coatings and Adhesives
The compound’s good adhesion properties make it suitable for use as a coating and adhesive material . It can be applied to protect surfaces from corrosion, wear, and environmental damage. Additionally, its use in adhesives contributes to the strong bonding of different materials, which is essential in various manufacturing processes.
Radiation Curing Applications
3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate: is known for its homopolymerization based on radiation curing . This process involves the photochemical formation of a super acid leading to cationic polymerization, which was first realized in the 1970s. This application is significant in creating coatings that cure quickly under UV light.
Printing Inks
The compound is utilized in the formulation of printing inks due to its ability to form durable and chemically resistant thermosets . Its use in printing inks ensures that the printed materials can withstand various conditions without degrading the quality of the print.
LED-Packaging Epoxy Resin
In the field of LED packaging, this epoxy resin is used to toughen polysiloxanes, which are materials that contain a large number of epoxide groups and flexible segments . This application is vital for enhancing the durability and performance of LEDs.
Research on Cationic Polymerizable Monomers
The slower reactivity of this monomer compared to others without an ester group makes it an object of research to find cationic polymerizable monomers with higher polymerization rates but the same performance . This research has implications for developing faster-curing materials without compromising quality.
High Heat and Chemical Resistance Applications
Formulations based on this cycloaliphatic epoxy resin are known for their high heat and chemical resistance . This makes them suitable for applications that require materials to maintain integrity under extreme conditions, such as in aerospace or automotive industries.
Toughening Agent for Thermosets
The compound is also used as a toughening agent for thermosets . By improving the brittleness of homopolymerized thermosets, it enhances the material’s mechanical properties, making it more suitable for structural applications where toughness is required.
Mechanism of Action
Target of Action
The primary targets of 3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate are polymers in the system, specifically those with hydroxyl, carboxyl, or amine groups . The compound’s dual epoxide functionality allows it to react with these groups, creating high cross-linking .
Mode of Action
3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate reacts by cationic polymerization using thermolatent photoinitiators . This reaction forms crosslinked insoluble thermosets . The presence of the ester group in the compound greatly retards the rate of polymerization .
Biochemical Pathways
The compound affects the polymerization pathway. It reacts with the hydroxyl, carboxyl, or amine groups of polymers, leading to the formation of crosslinked insoluble thermosets . This process is known as cationic polymerization .
Pharmacokinetics
Its low viscosity and excellent electrical properties suggest that it may have good bioavailability in the system .
Result of Action
The result of the action of 3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate is the formation of crosslinked insoluble thermosets . These thermosets have high heat and chemical resistance and good adhesion . Homopolymerized compound is extremely brittle .
Action Environment
The action of 3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate can be influenced by environmental factors. For instance, the presence of elastomer particles in the epoxy matrix, such as rubber or silicone, can address the brittleness of the homopolymerized compound . Additionally, the compound’s thermal stability and weatherability suggest that it can maintain its efficacy and stability under various environmental conditions .
Safety and Hazards
EEC may cause an allergic skin reaction and is harmful to aquatic life with long-lasting effects . It is advised to avoid breathing mist or vapors, and contaminated work clothing must not be allowed out of the workplace . In case of skin contact, it is recommended to take off immediately all contaminated clothing and rinse skin with water or shower .
properties
IUPAC Name |
7-oxabicyclo[4.1.0]heptan-3-ylmethyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O4/c15-14(9-2-4-11-13(6-9)18-11)16-7-8-1-3-10-12(5-8)17-10/h8-13H,1-7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YXALYBMHAYZKAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2C(O2)CC1COC(=O)C3CCC4C(C3)O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
25085-98-7 |
Source
|
| Record name | 3,4-Epoxycyclohexylmethyl 3′,4′-epoxycyclohexanecarboxylate homopolymer | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=25085-98-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID2027466 |
Source
|
| Record name | ECC | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2027466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid, Liquid; [MSDSonline] |
Source
|
| Record name | 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | UT-632 | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/3202 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate | |
CAS RN |
2386-87-0, 25085-98-7, 37042-87-8 |
Source
|
| Record name | 3,4-Epoxycyclohexylmethyl 3,4-epoxycyclohexanecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2386-87-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | UT-632 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002386870 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Ctcloaliphatic epoxy resin UP-632 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025085987 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | ECC | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID2027466 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-oxabicyclo[4.1.0]hept-3-ylmethyl 7-oxabicyclo[4.1.0]heptane-3-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.463 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 7-Oxabicyclo[4.1.0]heptane-3-carboxylic acid, 7-oxabicyclo[4.1.0]hept-3-ylmethyl ester | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 25085-98-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (3,4-EPOXYCYCLOHEXYL)METHYL 3,4-EPOXYCYCLOHEXYLCARBOXYLATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S224DEL3P4 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | 3,4-EPOXYCYCLOHEXYLMETHYL-3,4-EPOXYCYCLOHEXANECARBOXYLATE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/5873 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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